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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553830

Get Quote

Trisulfo-Cy3-Alkyne is a highly water-soluble and brightly fluorescent dye that belongs to the

cyanine family of dyes.[1][2][3] Its core utility lies in its terminal alkyne group, which allows for

its covalent attachment to molecules containing an azide group through a copper(I)-catalyzed

click reaction.[2][4] This high efficiency and specificity of the click chemistry reaction make

Trisulfo-Cy3-Alkyne an invaluable tool for fluorescently labeling a wide range of biomolecules,

including proteins, nucleic acids, and other cellular components, for visualization and

quantification.[5][6][7] The trisulfonate groups confer excellent water solubility, minimizing

aggregation and non-specific binding in aqueous environments, which is often a challenge with

non-sulfonated cyanine dyes.[3][8]

Core Features and Advantages:
High Water Solubility: The three sulfonate groups significantly enhance its hydrophilicity,

allowing for direct use in aqueous buffers without the need for organic co-solvents.[1][2]

Bright and Photostable Fluorescence: As a member of the Cy3 dye family, it exhibits strong

absorption and a high quantum yield, resulting in bright fluorescent signals that are resistant

to photobleaching.[1][3][9]
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Biocompatible Labeling: The click chemistry reaction is bio-orthogonal, meaning it proceeds

with high efficiency under mild, physiological conditions without cross-reacting with native

functional groups in biological systems.[4][7][10]

Versatile Applications: It is compatible with a wide array of fluorescence-based detection

methods, including fluorescence microscopy, flow cytometry, and in-gel imaging.[1][2][6]

Specific and Efficient Conjugation: The alkyne-azide cycloaddition reaction provides a stable

and specific covalent bond, ensuring a permanent label on the target molecule.[4][10]

Quantitative Data
The following table summarizes the key quantitative properties of Trisulfo-Cy3-Alkyne.

Property Value Reference

Excitation Maximum (λmax) ~550 nm [3]

Emission Maximum (λem) ~570 nm [3]

Extinction Coefficient ~150,000 cm⁻¹M⁻¹ [11]

Molecular Formula C₃₅H₄₃N₃O₁₀S₃ [4]

Molecular Weight ~761.92 g/mol [4]

Recommended Storage -20°C, protected from light [8][9]

Experimental Protocols
General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling of Proteins
This protocol provides a general guideline for labeling an azide-modified protein with Trisulfo-
Cy3-Alkyne. Optimization may be required for specific proteins and experimental conditions.

Materials:

Azide-modified protein in a suitable buffer (e.g., PBS)
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Trisulfo-Cy3-Alkyne

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

Reducing agent solution (e.g., 300 mM sodium ascorbate in water, freshly prepared)

Copper chelator ligand solution (e.g., 100 mM THPTA in water)

Protein purification tools (e.g., spin filtration columns)

Procedure:

Prepare the Reaction Mixture: In a microcentrifuge tube, combine the azide-modified protein,

Trisulfo-Cy3-Alkyne, and the copper chelator ligand.

Initiate the Reaction: Add the copper(II) sulfate solution to the mixture, followed by the freshly

prepared sodium ascorbate solution to reduce Cu(II) to the catalytic Cu(I) species.

Incubation: Gently mix the reaction and incubate at room temperature for 30 minutes to 1

hour, protected from light.

Purification: Remove the unreacted dye and other reaction components by spin filtration or

another suitable protein purification method.

Analysis: The labeled protein is now ready for downstream applications. The labeling

efficiency can be assessed by measuring the absorbance of the protein and the Cy3 dye.
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Caption: General workflow for labeling azide-modified proteins with Trisulfo-Cy3-Alkyne.
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Caption: Key features and their implications for Trisulfo-Cy3-Alkyne applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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